Cas no 1227516-18-8 (2-fluoro-4-iodo-5-methoxypyridine)

2-Fluoro-4-iodo-5-methoxypyridine is a halogenated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. The presence of fluorine and iodine substituents enhances its reactivity, making it a versatile intermediate for cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings. The methoxy group at the 5-position further contributes to its stability and selectivity in nucleophilic substitution reactions. This compound is particularly valuable in the development of bioactive molecules due to its ability to serve as a scaffold for further functionalization. Its high purity and well-defined structure ensure consistent performance in synthetic applications. Proper handling and storage under inert conditions are recommended to maintain its integrity.

2-fluoro-4-iodo-5-methoxypyridine structure

1227516-18-8 structure

Product Name:2-fluoro-4-iodo-5-methoxypyridine

CAS No:1227516-18-8

MF:C₆H₅FINO

MW:253.012877225876

MDL:MFCD16611137

CID:1217117

PubChem ID:74891337

Update Time:2025-10-20

2-fluoro-4-iodo-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

- 2-fluoro-4-iodo-5-methoxypyridine
- DB-377400
- 1227516-18-8
- 2-Fluoro-4-iodo-5-methoxy-pyridine
- AKOS027425352
- SCHEMBL15141851
- MFCD16611137
- EN300-248929
- E91173
- CS-0194994
- MDL： MFCD16611137
- Inchi： 1S/C6H5FINO/c1-10-5-3-9-6(7)2-4(5)8/h2-3H,1H3
- InChI Key： ONSQWOUQJIZGEL-UHFFFAOYSA-N
- SMILES： IC1C=C(N=CC=1OC)F

Computed Properties

Exact Mass: 252.93999g/mol
Monoisotopic Mass: 252.93999g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 114
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 22.1Å²

2-fluoro-4-iodo-5-methoxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023026397-250mg	2-Fluoro-4-iodo-5-methoxypyridine	1227516-18-8	97%	250mg	$666.40	2023-09-03
Alichem	A023026397-500mg	2-Fluoro-4-iodo-5-methoxypyridine	1227516-18-8	97%	500mg	$1009.40	2023-09-03
Alichem	A023026397-1g	2-Fluoro-4-iodo-5-methoxypyridine	1227516-18-8	97%	1g	$1780.80	2023-09-03
TRC	F632548-10mg	2-Fluoro-4-iodo-5-methoxypyridine	1227516-18-8		10mg	$ 50.00	2022-06-04
TRC	F632548-50mg	2-Fluoro-4-iodo-5-methoxypyridine	1227516-18-8		50mg	$ 95.00	2022-06-04
TRC	F632548-100mg	2-Fluoro-4-iodo-5-methoxypyridine	1227516-18-8		100mg	$ 135.00	2022-06-04
Matrix Scientific	207198-1g	2-Fluoro-4-iodo-5-methoxy-pyridine	1227516-18-8		1g	$985.00	2023-09-07
Matrix Scientific	207198-5g	2-Fluoro-4-iodo-5-methoxy-pyridine	1227516-18-8		5g	$2876.00	2023-09-07
Matrix Scientific	207198-25g	2-Fluoro-4-iodo-5-methoxy-pyridine	1227516-18-8		25g	$7458.00	2023-09-07
Enamine	EN300-248929-0.05g	2-fluoro-4-iodo-5-methoxypyridine	1227516-18-8	95%	0.05g	$60.0	2024-06-19

2-fluoro-4-iodo-5-methoxypyridine Related Literature

1. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
2. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
3. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
4. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
5. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-fluoro-4-iodo-5-methoxypyridine

Comprehensive Overview of 2-Fluoro-4-iodo-5-methoxypyridine (CAS No. 1227516-18-8): Properties, Applications, and Industry Insights

2-Fluoro-4-iodo-5-methoxypyridine (CAS No. 1227516-18-8) is a halogenated pyridine derivative gaining significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique fluoro, iodo, and methoxy substituents, serves as a versatile building block in organic synthesis. Its molecular structure, C₆H₅FINO, combines reactivity and selectivity, making it valuable for cross-coupling reactions and drug discovery pipelines.

In recent years, the demand for halogenated pyridines like 2-fluoro-4-iodo-5-methoxypyridine has surged due to their role in developing kinase inhibitors and antiviral agents. Researchers frequently search for "synthesis of 2-fluoro-4-iodo-5-methoxypyridine" or "CAS 1227516-18-8 applications," reflecting its relevance in medicinal chemistry. The compound’s iodo group enables Suzuki-Miyaura couplings, while the methoxy moiety enhances solubility—a critical factor in bioavailability optimization.

From an industrial perspective, 1227516-18-8 aligns with trends in sustainable chemistry. Laboratories prioritize "green synthesis of fluorinated pyridines" to reduce environmental impact. This compound’s stability under mild conditions supports eco-friendly protocols, addressing the growing demand for "high-purity halogenated intermediates" in API manufacturing. Analytical data (e.g., NMR, HPLC) confirm its reproducibility, a key concern for quality-focused buyers.

Emerging studies highlight 2-fluoro-4-iodo-5-methoxypyridine in material science, particularly in OLED and liquid crystal development. Searches for "pyridine derivatives in electronics" underscore this niche application. Its electron-withdrawing fluoro group improves charge transport properties, making it a candidate for advanced optoelectronic materials—a hotspot aligned with IoT and wearable technology trends.

Regulatory compliance remains a top query, with users seeking "CAS 1227516-18-8 safety data." While non-hazardous under standard handling, proper PPE (gloves, goggles) is recommended. Storage guidelines (-20°C, inert atmosphere) ensure longevity, a frequent concern for bulk purchasers. The compound’s Moisture-sensitive nature warrants airtight packaging, a detail often highlighted in supplier specifications.

In summary, 2-fluoro-4-iodo-5-methoxypyridine bridges multiple disciplines—from drug discovery to smart materials. Its CAS No. 1227516-18-8 serves as a universal identifier for procurement, while its structural features answer modern R&D needs for modular, functionalized scaffolds. As AI-driven molecular design grows, such compounds will remain pivotal in high-value chemical innovation.